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Compound of Interest

Compound Name: 3-Bromo-2-fluoroprop-1-ene

CAS No.: 35386-83-5

Cat. No.: B2832137

Get Quote

Technical Guide: Strategic Fluorination using 2-
Fluoroallyl Bromide
Executive Summary
2-Fluoroallyl bromide (3-bromo-2-fluoropropene) is a specialized electrophile used to introduce

the 2-fluoroallyl moiety—a versatile structural motif in medicinal chemistry. Unlike simple allyl

halides, the presence of the fluorine atom at the vinylic position (C2) significantly alters the

electronic bias of the molecule, influencing both the reactivity of the allylic system and the

conformational landscape of the final product.

This guide details the strategic application of 2-fluoroallyl bromide in Indium-mediated Barbier-

type allylations, Palladium-catalyzed cross-couplings, and Ring-Closing Metathesis (RCM)

workflows. It is designed for medicinal chemists seeking to modulate metabolic stability or pKa

via precise fluorine insertion.[1]

Part 1: Reagent Profile & Handling
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Property Specification

IUPAC Name 3-Bromo-2-fluoroprop-1-ene

CAS Number 156-46-7

Structure CH₂=C(F)−CH₂Br

Molecular Weight 138.97 g/mol

Physical State Colorless to pale yellow liquid

Boiling Point ~85 °C (estimated)

Stability
Sensitive to light and moisture; store at 2–8°C

under argon.

Hazards

Lachrymator, Vesicant. Causes severe skin

burns and eye damage. Handle only in a fume

hood.

Strategic Value: The 2-fluoroallyl group acts as a bioisostere for ketones or amides due to the

dipole of the C–F bond. Additionally, the vinyl fluorine atom resists metabolic defluorination,

unlike aliphatic fluorines which are prone to S_N2 displacement or elimination.

Part 2: Core Methodologies
Indium-Mediated Barbier Allylation
This is the most robust method for introducing the 2-fluoroallyl group into aldehydes and

ketones. Unlike Grignard or Lithio reagents, organoindium intermediates tolerate hydroxyl and

carboxyl groups, allowing for reactions in aqueous media without extensive protection

strategies.

Mechanism & Regioselectivity: The reaction proceeds via a transient allylindium species. The

coordination of the aldehyde oxygen to the indium center directs the nucleophilic attack. While

simple allyl indium reagents attack exclusively at the

-position, the 2-fluoro substituent introduces a steric and electronic bias that generally
preserves
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-selectivity, yielding 2-fluoro-homoallylic alcohols.
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Figure 1: Mechanistic pathway for Indium-mediated allylation. The reaction proceeds through a

cyclic transition state, delivering the fluorinated allyl group to the carbonyl.

Protocol: Synthesis of 2-Fluoro-homoallylic Alcohols

Preparation: To a solution of the aldehyde (1.0 equiv) in THF:H₂O (1:1 v/v), add 2-fluoroallyl

bromide (1.2–1.5 equiv).

Activation: Add Indium powder (1.2 equiv, 100 mesh) in one portion.

Reaction: Stir vigorously at room temperature for 4–12 hours. The mixture may turn turbid.

Workup: Quench with dilute HCl (1M). Extract with ethyl acetate. Wash organic layer with

brine, dry over Na₂SO₄, and concentrate.

Purification: Flash chromatography (Hexanes/EtOAc).

Expert Insight: If the reaction is sluggish, adding a catalytic amount of sodium iodide (10 mol%)

can activate the indium surface.

Palladium-Catalyzed Allylic Alkylation (Tsuji-Trost Type)
For constructing fluorinated amino acids or complex carbon skeletons, Pd-catalyzed alkylation

is superior. The fluorine atom on the allyl system affects the stability of the

-allyl palladium complex, often requiring specific ligands to prevent decomposition or
isomerization.

Application: Synthesis of
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-(2-fluoroallyl) amino acids via alkylation of glycine imines.
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Figure 2: Catalytic cycle for the Pd-catalyzed introduction of the 2-fluoroallyl group. The fluorine

atom remains on the central carbon of the allyl system.

Protocol Highlights:

Catalyst: Pd(PPh₃)₄ (5 mol%) or Pd₂(dba)₃ with dppe.

Base: K₂CO₃ or Cs₂CO₃ (2.0 equiv).

Solvent: Acetonitrile or DMF (anhydrous).

Temperature: 60–80 °C.

Note: The 2-fluoro substituent can retard the rate of oxidative addition compared to non-

fluorinated allyl bromide; slightly higher temperatures or more active catalysts (e.g., Pd-
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BrettPhos) may be required for sterically hindered nucleophiles.

Part 3: Advanced Application – Fluorinated
Heterocycles
A powerful strategy involves the "Alkylation-RCM" sequence. By introducing the 2-fluoroallyl

group onto an amine or alcohol that already contains an olefin, one can close the ring using

Ruthenium-based metathesis catalysts (Grubbs I/II) to form fluorinated heterocycles.

Workflow:

Alkylation: React an amino acid ester or allylic alcohol with 2-fluoroallyl bromide (using

K₂CO₃/DMF).

RCM: Treat the resulting diene with Grubbs II catalyst (5 mol%) in CH₂Cl₂ at reflux.

Result: Formation of 5-, 6-, or 7-membered rings containing a vinyl fluoride motif (e.g.,

fluorinated dehydropiperidines).

Part 4: Troubleshooting & Optimization
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Issue Probable Cause Corrective Action

Low Yield (Indium) Indium surface passivation

Sonicate the In powder with

dilute HCl, then wash with

EtOH/Ether before use. Add

10% NaI.

Regioisomer Mixtures
vs

attack ambiguity

Switch to non-polar solvents

(THF only) or lower

temperature (0°C) to favor the

kinetic

-product.

Decomposition Allylic C-F bond instability

Avoid strong Lewis acids (e.g.,

AlCl₃) which can trigger

fluoride elimination. Use mild

bases (Cs₂CO₃).

Lachrymatory Effect Volatility of reagent

Quench all glassware and

syringes in a 10% NaOH

solution immediately after use

to destroy residual bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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